Cas no 1158259-57-4 ((Butan-2-yl)[(4-ethoxyphenyl)methyl]amine hydrochloride)

• Product Name: (Butan-2-yl)[(4-ethoxyphenyl)methyl]amine hydrochloride
• CAS No: 1158259-57-4
• Molecular Formula: C₁₃H₂₂ClNO
• Molecular Weight: 243.772882938385
• CID: 4681792

(Butan-2-yl)[(4-ethoxyphenyl)methyl]amine hydrochloride Properties

Names and Identifiers

• (Butan-2-yl)[(4-ethoxyphenyl)methyl]amine hydrochloride
• Cl.CCOC1=CC=C(CNC(C)CC)C=C1
• N-(sec-Butyl)-N-(4-ethoxybenzyl)amine hydrochloride

• InChIKey： LYBCXQPCVYUSRA-UHFFFAOYSA-N
• Inchi： 1S/C13H21NO.ClH/c1-4-11(3)14-10-12-6-8-13(9-7-12)15-5-2;/h6-9,11,14H,4-5,10H2,1-3H3;1H
• SMILES： Cl.O(CC)C1C=CC(=CC=1)CNC(C)CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 6
• Heavy Atom Count: 16
• Complexity: 153
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines